Cas no 1638768-59-8 (methyl 1-{2-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}cyclopentane-1-carboxylate)

• Product Name: methyl 1-{2-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}cyclopentane-1-carboxylate
• CAS No: 1638768-59-8
• MF: C₁₄H₁₅ClN₂O₂
• MW: 278.734102487564
• CID: 5265554
• Update Time: 2026-03-09

methyl 1-{2-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-(2-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl)-, methyl ester
• methyl 1-{2-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}cyclopentane-1-carboxylate

• Inchi： 1S/C14H15ClN2O2/c1-19-13(18)14(6-2-3-7-14)17-11(15)9-10-5-4-8-16-12(10)17/h4-5,8-9H,2-3,6-7H2,1H3
• InChI Key： XOJGNTGCKDNCCN-UHFFFAOYSA-N
• SMILES： C1(N2C3=NC=CC=C3C=C2Cl)(C(OC)=O)CCCC1

Additional information on methyl 1-{2-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}cyclopentane-1-carboxylate

Methyl 1-{2-Chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}cyclopentane-1-carboxylate (CAS No. 1638768-59-8): A Comprehensive Overview

Methyl 1-{2-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}cyclopentane-1-carboxylate (CAS No. 1638768-59-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1638768-59-8, is a derivative of pyrrolo[2,3-b]pyridine, a heterocyclic structure with a wide range of biological activities. The unique combination of the cyclopentane ring and the chlorinated pyrrolo[2,3-b]pyridine moiety endows this compound with potential therapeutic applications, particularly in the treatment of various diseases.

The chemical structure of methyl 1-{2-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}cyclopentane-1-carboxylate is characterized by a cyclopentane ring substituted with a methyl ester group and a 2-chloro-1H-pyrrolo[2,3-b]pyridine moiety. The presence of the chloro substituent on the pyrrolo[2,3-b]pyridine ring is crucial for its biological activity, as it influences the compound's pharmacokinetic properties and binding affinity to specific receptors. The methyl ester group further enhances the lipophilicity and solubility of the molecule, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of methyl 1-{2-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}cyclopentane-1-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. The mechanism of action involves the inhibition of specific enzymes and signaling pathways that are implicated in inflammation and cancer progression. These findings suggest that CAS No. 1638768-59-8 could be a valuable lead compound for the development of novel therapeutics.

In addition to its anti-inflammatory and anti-cancer activities, methyl 1-{2-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}cyclopentane-1-carboxylate has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral entry and replication processes, making it a promising candidate for further development in antiviral drug discovery.

The pharmacokinetic properties of CAS No. 1638768-59-8 have been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles. The cyclopentane ring and methyl ester group contribute to its stability and solubility, while the chlorinated pyrrolo[2,3-b]pyridine moiety enhances its binding affinity to target proteins. These properties make methyl 1-{2-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}cyclopentane-1-carboxylate an attractive candidate for further preclinical and clinical evaluation.

The safety profile of CAS No. 1638768-59-8 has also been evaluated in preclinical studies. Toxicity assays conducted in various animal models have shown that this compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, methyl 1-{2-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}cyclopentane-1-carboxylate (CAS No. 1638768-59-8) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in anti-inflammatory, anti-cancer, and antiviral therapies make it an exciting area of research for medicinal chemists and pharmaceutical scientists. Further studies are warranted to fully explore its therapeutic potential and to develop it into a viable drug candidate for clinical use.